Cas no 1804495-35-9 (4-Chloro-5-(difluoromethyl)-2-nitropyridine-3-methanol)

• Product Name: 4-Chloro-5-(difluoromethyl)-2-nitropyridine-3-methanol
• CAS No: 1804495-35-9
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4808235
• Update Time: 2025-07-22

4-Chloro-5-(difluoromethyl)-2-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-2-nitropyridine-3-methanol

• Inchi： 1S/C7H5ClF2N2O3/c8-5-3(6(9)10)1-11-7(12(14)15)4(5)2-13/h1,6,13H,2H2
• InChI Key： YRUFOUBLEWVONU-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CN=C(C=1CO)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9

Additional information on 4-Chloro-5-(difluoromethyl)-2-nitropyridine-3-methanol

Professional Introduction to 4-Chloro-5-(difluoromethyl)-2-nitropyridine-3-methanol (CAS No. 1804495-35-9)

4-Chloro-5-(difluoromethyl)-2-nitropyridine-3-methanol is a significant compound in the field of pharmaceutical and agrochemical research, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1804495-35-9, has garnered attention due to its unique chemical properties and its role as a key intermediate in the synthesis of various bioactive molecules.

The molecular structure of 4-Chloro-5-(difluoromethyl)-2-nitropyridine-3-methanol consists of a pyridine core substituted with a chloro group at the 4-position, a difluoromethyl group at the 5-position, and a nitro group at the 2-position. Additionally, the presence of a hydroxymethyl group at the 3-position introduces further functional diversity. This arrangement of substituents makes the compound highly versatile for chemical modifications and functionalization, which is crucial for developing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of nitropyridine derivatives. The nitro group in particular is known for its ability to enhance metabolic stability and bioavailability, making it a valuable moiety in drug design. Studies have shown that nitropyridines can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorinated substituents, such as the difluoromethyl group, further enhances these properties by improving lipophilicity and metabolic stability.

The 4-Chloro-5-(difluoromethyl)-2-nitropyridine-3-methanol compound has been investigated in several preclinical studies for its potential applications in medicinal chemistry. One notable area of research involves its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting specific kinases, it is possible to develop highly effective therapeutic strategies. The chloro and nitro groups in this compound provide excellent handles for further derivatization, allowing researchers to fine-tune the pharmacological properties of their final products.

Another area where this compound has shown promise is in the development of agrochemicals. The unique structural features of 4-Chloro-5-(difluoromethyl)-2-nitropyridine-3-methanol make it an ideal candidate for designing novel pesticides and herbicides. These compounds are essential for protecting crops from pests and diseases, thereby ensuring food security. The presence of electron-withdrawing groups such as the nitro and chloro substituents enhances the bioactivity of agrochemicals by improving their binding affinity to target enzymes.

The synthesis of 4-Chloro-5-(difluoromethyl)-2-nitropyridine-3-methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and transition metal catalysis, have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In conclusion, 4-Chloro-5-(difluoromethyl)-2-nitropyridine-3-methanol (CAS No. 1804495-35-9) is a versatile compound with significant potential in both pharmaceutical and agrochemical research. Its unique molecular structure and functional diversity make it an invaluable intermediate for developing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemistry.